Cas no 2034234-86-9 (4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide)

• Product Name: 4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide
• CAS No: 2034234-86-9
• MF: C₁₃H₁₄N₆O₃
• MW: 302.28866147995
• CID: 5348093
• Update Time: 2025-08-05

4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2,3-dioxo-N-(pyrazolo[1,5-a]pyrimidin-6-yl)piperazine-1-carboxamide
• 4-ethyl-2,3-dioxo-N-pyrazolo[1,5-a]pyrimidin-6-ylpiperazine-1-carboxamide
• 4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide

• Inchi： 1S/C13H14N6O3/c1-2-17-5-6-18(12(21)11(17)20)13(22)16-9-7-14-10-3-4-15-19(10)8-9/h3-4,7-8H,2,5-6H2,1H3,(H,16,22)
• InChI Key： AXPIHADDEUJZMS-UHFFFAOYSA-N
• SMILES： O=C1C(N(C(NC2C=NC3=CC=NN3C=2)=O)CCN1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 484
• XLogP3: -0.7
• Topological Polar Surface Area: 99.9

Additional information on 4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide

Introduction to 4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide (CAS No. 2034234-86-9)

The compound 4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide (CAS No. 2034234-86-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This heterocyclic compound features a complex structural framework that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in therapeutic applications. The presence of a pyrazolo[1,5-a]pyrimidine core, combined with a piperazine moiety and an amide functional group, suggests potential interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in medicinal chemistry due to their diverse biological activities. These scaffolds have been extensively investigated for their roles in modulating various cellular processes, including inflammation, metabolism, and signal transduction. The incorporation of an ethyl group at the 4-position and a dioxo (ketone) functionality at the 2,3 positions introduces additional electronic and steric properties that can influence binding affinity and selectivity. This structural complexity makes the compound of interest a valuable scaffold for structure-activity relationship (SAR) studies.

In the context of drug discovery, the piperazine ring is a well-known pharmacophore that frequently appears in approved drugs due to its ability to engage with biological targets in multiple ways. Its presence in this compound suggests potential interactions with G-protein coupled receptors (GPCRs), ion channels, or other protein targets relevant to neurological and cardiovascular diseases. Furthermore, the amide group at the 1-position provides a site for further chemical modification, enabling the synthesis of analogs with tailored properties.

Current research in medicinal chemistry emphasizes the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The structural features of 4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide make it an attractive candidate for such an approach. The pyrazolo[1,5-a]pyrimidine core has been shown to exhibit activity against enzymes involved in metabolic pathways, while the piperazine moiety can target GPCRs. This dual functionality could lead to synergistic effects in therapeutic intervention.

Advanced computational methods have been increasingly employed to predict the binding modes and affinity of small molecules to biological targets. Molecular docking simulations have been used to explore potential interactions between this compound and key proteins involved in diseases such as cancer and neurodegeneration. Preliminary results suggest that the compound may bind effectively to enzymes like kinases and proteases, which are often implicated in disease pathogenesis. These findings underscore the potential of this scaffold as a basis for developing novel therapeutic agents.

The synthesis of 4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the pyrazolo[1,5-a]pyrimidine core, followed by functional group transformations to introduce the ethyl group and dioxo functionalities. The final step involves coupling the piperazine moiety with an amide group through nucleophilic substitution or other suitable methods. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules.

In vitro pharmacological studies have begun to elucidate the biological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. For instance, its interaction with kinases could make it a candidate for treating cancers or inflammatory diseases where kinase activity is dysregulated. Additionally, its potential modulation of GPCRs may open avenues for applications in neurological disorders or cardiovascular diseases.

The development of new drug candidates is often accompanied by rigorous safety assessments to ensure that they are suitable for clinical translation. Preliminary toxicology studies have been conducted on related compounds within this chemical class to evaluate their safety profiles. These studies typically involve acute toxicity tests, genotoxicity assays, and long-term exposure evaluations. While comprehensive data on this specific compound is still being generated, preliminary results are encouraging regarding its safety and tolerability.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way new compounds are designed and prioritized. AI-driven platforms can analyze vast datasets to identify promising scaffolds like 4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide based on their predicted biological activity and synthetic feasibility. These tools can also predict potential side effects and optimize molecular structures for improved efficacy.

The future prospects for this compound are promising as it continues to be explored in both academic and industrial settings. Ongoing research aims to refine its chemical structure through SAR studies to enhance its potency and selectivity while minimizing off-target effects. Collaborative efforts between chemists, biologists, and computational scientists will be crucial in translating these findings into clinical applications.

In conclusion,4-ethyl-2,3-dioxo-N-{pyrazolo[1,5-a]pyrimidin-6-yl}piperazine-1-carboxamide (CAS No. 2034234-86-9) represents a significant advancement in medicinal chemistry with its complex structural framework and multiple pharmacophoric elements. Its potential applications in treating various diseases make it a valuable candidate for further exploration through both experimental and computational approaches.